Cas no 1144853-53-1 (2-(1-Benzyl-2-oxo-5-(thiomorpholinosulfonyl)indolin-3-ylidenemalononitrile)

• Product Name: 2-(1-Benzyl-2-oxo-5-(thiomorpholinosulfonyl)indolin-3-ylidenemalononitrile
• CAS No: 1144853-53-1
• MF: C₂₂H₁₈N₄O₃S₂
• MW: 450.533321857452
• CID: 824307
• PubChem ID: 42618284
• Update Time: 2025-04-19

2-(1-Benzyl-2-oxo-5-(thiomorpholinosulfonyl)indolin-3-ylidenemalononitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(1-Benzyl-2-oxo-5-(thiomorpholinosulfonyl)indolin-3-ylidene]malononitrile
• 2-(1-benzyl-2-oxo-5-thiomorpholin-4-ylsulfonylindol-3-ylidene)propanedinitrile
• BDBM29578
• DTXSID80655219
• 1144853-53-1
• CHEMBL523131
• 2-(1-Benzyl-2-oxo-5-(thiomorpholinosulfonyl)indolin-3-ylidene)malononitrile
• 2-[1,2-Dihydro-2-oxo-1-(phenylmethyl)-5-(4-thiomorpholinylsulfonyl)-3H-indol-3-ylidene]propanedinitrile
• [1-Benzyl-2-oxo-5-(thiomorpholine-4-sulfonyl)-1,2-dihydro-3H-indol-3-ylidene]propanedinitrile
• 2-(1-Benzyl-2-oxo-5-(thiomorpholinosulfonyl)indolin-3-ylidenemalononitrile

• Inchi： 1S/C22H18N4O3S2/c23-13-17(14-24)21-19-12-18(31(28,29)25-8-10-30-11-9-25)6-7-20(19)26(22(21)27)15-16-4-2-1-3-5-16/h1-7,12H,8-11,15H2
• InChI Key： LKNKAHRGVFTHNV-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(/C(=C(\C#N)/C#N)/C(N2CC2C=CC=CC=2)=O)C=1)(N1CCSCC1)(=O)=O

Computed Properties

• Exact Mass: 450.08200
• Monoisotopic Mass: 450.08203280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 922
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Melting Point: 198-199°C
• PSA: 138.95000
• LogP: 3.85536

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives